Cas no 2171171-73-4 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid
• CAS No: 2171171-73-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6234744
• PubChem ID: 165562130
• Update Time: 2025-05-20

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid
• 2171171-73-4
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)hexanamido]acetic acid
• EN300-1472701

• Inchi： 1S/C25H30N2O6/c1-2-7-17(14-23(29)27(12-13-28)15-24(30)31)26-25(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22,28H,2,7,12-16H2,1H3,(H,26,32)(H,30,31)/t17-/m0/s1
• InChI Key： BXGBMNMGIBXLPC-KRWDZBQOSA-N
• SMILES： O(C(N[C@H](CC(N(CC(=O)O)CCO)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid

Research Briefing on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid (CAS: 2171171-73-4)

In recent years, the compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid (CAS: 2171171-73-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino acid derivative structure, plays a pivotal role in peptide synthesis and drug development. Its unique chemical properties make it a valuable building block for the design of novel therapeutic agents, particularly in the context of targeted drug delivery and bioconjugation strategies.

The primary objective of recent studies has been to explore the synthetic utility and biological applications of this compound. Researchers have focused on optimizing its incorporation into peptide chains, leveraging its hydroxyethyl moiety for further functionalization. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structural integrity and purity, ensuring its suitability for high-precision applications in medicinal chemistry.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a linker in antibody-drug conjugates (ADCs). The research highlighted its stability under physiological conditions and its ability to facilitate controlled drug release, thereby enhancing the therapeutic index of ADCs. These findings underscore its potential in oncology treatments, where precise targeting and minimal off-target effects are critical.

Further investigations have explored the compound's role in solid-phase peptide synthesis (SPPS). Its compatibility with Fmoc-based protocols has been validated, offering a robust framework for the synthesis of complex peptides with improved yield and purity. This advancement is particularly relevant for the development of peptide-based therapeutics, where scalability and reproducibility are paramount.

In conclusion, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)hexanamidoacetic acid (CAS: 2171171-73-4) represents a versatile and promising tool in modern pharmaceutical research. Its applications span from peptide synthesis to targeted drug delivery, with ongoing studies poised to unlock further therapeutic potentials. Future research directions may include its integration into multifunctional nanocarriers and its evaluation in preclinical models of disease.